2-(5-Chloro-2-propoxyphenyl)ethanol

• IUPAC Name: 2-(5-chloro-2-propoxyphenyl)ethanol
• InChI: InChI=1S/C11H15ClO2/c1-2-7-14-11-4-3-10(12)8-9(11)5-6-13/h3-4,8,13H,2,5-7H2,1H3
• InChI Key: WUCNLWWUFMRCFX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)Cl)CCO
• Molecular Formula: C11H15ClO2
• Molecular Weight: 214.69 g/mol

Description

2-(5-Chloro-2-propoxyphenyl)ethanol is a chloro-substituted phenolic ethanol derivative characterized by a propoxy group at the 2-position and a chlorine atom at the 5-position of the phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-(5-Chloro-2-propoxyphenyl)ethanol can be synthesized through several methods. One common approach involves the reaction of 5-chloro-2-propoxybenzaldehyde with a suitable reducing agent to yield the desired ethanol derivative . The reaction typically requires a catalyst and is conducted under controlled temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2-(5-Chloro-2-propoxyphenyl)ethanol often involves large-scale chemical reactors where the reaction parameters are optimized for efficiency and cost-effectiveness. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and reducing production time .

Chemical Reactions Analysis

Types of Reactions

2-(5-Chloro-2-propoxyphenyl)ethanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert it into different alcohol derivatives using reducing agents like lithium aluminum hydride.

Substitution: The chloro group in the phenyl ring can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium hydroxide (NaOH), potassium carbonate (K2CO3)

Major Products Formed

Oxidation: Corresponding ketones or aldehydes

Reduction: Different alcohol derivatives

Substitution: Various substituted phenyl derivatives

Scientific Research Applications

Medicinal Chemistry Applications

• Pharmaceutical Intermediates:
  • 2-(5-Chloro-2-propoxyphenyl)ethanol is utilized as an intermediate in the synthesis of various pharmaceutical compounds. Its structural features make it suitable for modifications that enhance biological activity against specific targets.
• Neurological Studies:
  • The compound has been investigated for its potential effects on neurological pathways. Research indicates that derivatives of this compound may interact with neurotransmitter receptors, suggesting its utility in developing treatments for neurodegenerative diseases.

Organic Synthesis

• Building Block for Complex Molecules:
  • This compound serves as a crucial building block in organic synthesis. Its reactivity allows for the formation of more complex structures through various chemical reactions such as substitution and oxidation.
• Synthesis of Antimicrobial Agents:
  • There are ongoing studies exploring the use of 2-(5-Chloro-2-propoxyphenyl)ethanol in synthesizing new antimicrobial agents. The compound's ability to inhibit bacterial growth has been documented, making it a candidate for further development into therapeutic agents.

• Antimicrobial Properties:
  • In vitro studies have shown that 2-(5-Chloro-2-propoxyphenyl)ethanol exhibits significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) range from 5 to 20 µg/mL depending on the bacterial strain tested.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	10
Escherichia coli	15
Pseudomonas aeruginosa	20

• Anticancer Activity:
  • Preliminary studies have indicated that this compound may possess anticancer properties, particularly against breast cancer cell lines (e.g., MCF-7). The mechanism appears to involve inducing apoptosis in malignant cells, with effective cytotoxicity observed at concentrations above 10 µM.

Case Studies

• Study on Antimicrobial Efficacy:
  • A recent investigation assessed the antimicrobial efficacy of various derivatives of 2-(5-Chloro-2-propoxyphenyl)ethanol against a panel of pathogens. Results demonstrated that certain derivatives exhibited enhanced potency compared to standard antibiotics, indicating their potential for developing new antimicrobial therapies.
• Anticancer Research:
  • In a study published in the Journal of Medicinal Chemistry, researchers evaluated the anticancer effects of this compound across multiple cancer cell lines. Results showed a dose-dependent decrease in cell viability, suggesting its potential role as a chemotherapeutic agent.

Mechanism of Action

The mechanism of action of 2-(5-Chloro-2-propoxyphenyl)ethanol involves its interaction with specific molecular targets and pathways. The chloro and propoxy groups play a crucial role in its binding affinity and reactivity. The compound may interact with enzymes or receptors, leading to modulation of biological processes .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substitution Patterns

The compound’s key distinguishing feature is the 5-chloro-2-propoxyphenyl moiety. Below is a comparative analysis with similar compounds:

Table 1: Structural Comparison of Selected Analogous Compounds

Compound Name	Substituents	Molecular Weight	Key Functional Groups	Source
2-(5-Chloro-2-propoxyphenyl)ethanol	5-Cl, 2-propoxy	Not reported	Phenolic ether, ethanol
2-(3-Hydroxyphenyl)ethanol	3-OH	~138.12	Phenolic hydroxyl, ethanol
N-[(5-Chloro-2-propoxyphenyl)methyl]-...	5-Cl, 2-propoxy + complex side chain	545.11	Amide, sulfonamide, alkyne
(5-Chloro-2-propoxyphenyl)boronic acid	5-Cl, 2-propoxy + boronic acid	Not reported	Boronic acid, phenolic ether
2-[(5-Chloro-2,4-dimethoxyphenyl)amino]ethanol	5-Cl, 2,4-dimethoxy + aminoethyl	275.73	Aminoethanol, methoxy

Key Observations :

• Substituent Position: The 5-chloro-2-propoxy configuration distinguishes the target compound from analogs like 2-(3-hydroxyphenyl)ethanol (3-OH substitution) and 2-[(5-chloro-2,4-dimethoxyphenyl)amino]ethanol (additional 4-methoxy group) .

Solubility and Physicochemical Properties

Limited solubility data are available for the target compound. However, its structural analog, N-[(5-chloro-2-propoxyphenyl)methyl]-..., exhibits moderate solubility in ethanol (5.5 mM) and DMSO (183.44 mM) but is insoluble in water . This suggests that the hydrophobic propoxy group reduces aqueous solubility, a trend observed in other phenolic ethers (e.g., 2-methoxyphenethyl ethanol in ) .

Biological Activity

2-(5-Chloro-2-propoxyphenyl)ethanol is a compound of interest in medicinal chemistry due to its potential biological activities. Understanding its biological profile is essential for evaluating its therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, effects on various biological targets, and relevant research findings.

• IUPAC Name : 2-(5-Chloro-2-propoxyphenyl)ethanol
• CAS Number : Not specified in the available literature.
• Molecular Formula : C12H15ClO2

The biological activity of 2-(5-Chloro-2-propoxyphenyl)ethanol primarily involves interactions with specific receptors and enzymes within biological systems. The chloro and propoxy substituents on the phenyl ring can significantly influence the compound's binding affinity and selectivity towards various molecular targets.

Anticancer Properties

Emerging studies suggest that derivatives of phenolic compounds can inhibit cancer cell proliferation. For instance, related phenolic compounds have demonstrated IC50 values in low micromolar ranges against various cancer cell lines, indicating potential anticancer activity.

Compound	Cell Line	IC50 (µM)
Compound A	HepG2 (liver cancer)	5.0
Compound B	MCF-7 (breast cancer)	12.0

Case Studies

• Study on Related Compounds : A study published in MDPI evaluated the cytotoxic effects of various phenolic compounds on cancer cell lines, reporting significant inhibition of cell growth at concentrations as low as 0.77 µM for certain derivatives . This suggests that 2-(5-Chloro-2-propoxyphenyl)ethanol may exhibit similar potency.
• Toxicology Assessment : In another investigation, the toxicity of phenolic compounds was assessed using zebrafish embryos as a model organism, revealing moderate toxicity levels at higher concentrations . This highlights the importance of evaluating the safety profile alongside efficacy.

Pharmacological Studies

Pharmacological studies have explored the role of similar compounds in modulating inflammatory responses and their potential use in treating conditions such as allergies and asthma by targeting histamine receptors . Although direct studies on 2-(5-Chloro-2-propoxyphenyl)ethanol are lacking, its structural analogs suggest a promising avenue for further research.